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Introduction

Propidium iodide (PI) is a fluorescent intercalating agent widely utilized in cell biology to assess
cell viability, apoptosis, and DNA content in cell cycle analysis.[1] As a membrane-impermeant
dye, Pl is excluded from viable cells with intact membranes.[2][3] However, in dead or dying
cells where membrane integrity is compromised, PI can enter the cell and bind to DNA by
intercalating between the bases, producing a significant increase in red fluorescence.[2][4] This
characteristic makes PI an invaluable tool for distinguishing between live, apoptotic, and
necrotic cells.[5] This application note provides detailed protocols for the use of Propidium
lodide in various in vitro cell culture applications.

Mechanism of Action

Propidium iodide binds to double-stranded DNA by intercalating between the base pairs with
little to no sequence preference.[1][6] In an aqueous solution, free Pl has an excitation
maximum of approximately 493 nm and an emission maximum of 636 nm.[1] Upon binding to
DNA, its fluorescence is enhanced 20- to 30-fold, with the excitation maximum shifting to
around 535 nm and the emission maximum shifting to approximately 617 nm.[2][6] Since PI
can also bind to RNA, it is often necessary to treat cells with RNase to ensure that only DNA is
stained, particularly for cell cycle analysis.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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